Cas no 5466-98-8 (Acetamide,N-[3-(acetylamino)-2,4,6-trimethylphenyl]-N-methyl-)

• Product Name: Acetamide,N-[3-(acetylamino)-2,4,6-trimethylphenyl]-N-methyl-
• CAS No: 5466-98-8
• MF: C₁₄H₂₀N₂O₂
• MW: 248.320803642273
• CID: 378982
• PubChem ID: 231848
• Update Time: 2025-04-19

Acetamide,N-[3-(acetylamino)-2,4,6-trimethylphenyl]-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-[3-(acetylamino)-2,4,6-trimethylphenyl]-N-methyl-
• (3,5-dimethoxyphenyl)-N-methoxy-N-methylc
• 3-phenyl-propionic acid-(N-methyl-anilide)
• AC-16695
• AG-E-03934
• Benzamide,N,3,5-trimethoxy-N-methyl-
• CTK4C8738
• KB-79089
• N-methyl-3-phenylpropanilide
• N-methyl-N,3,5-tris(methyloxy)benzamide
• N-methyl-N,3-diphenylpropanamide
• N-Methyl-N,N'-(2,4,6-trimethyl-m-phenylen)-bis-acetamid
• N-methyl-N,N'-(2,4,6-trimethyl-m-phenylene)-bis-acetamide
• N-methyl-N-phenyl-3-phenylpropanamide
• NSC-28615
• NSC28615
• DTXSID00969946
• N-{3-[Acetyl(methyl)amino]-2,4,6-trimethylphenyl}ethanimidic acid
• 5466-98-8

• Inchi： 1S/C14H20N2O2/c1-8-7-9(2)14(16(6)12(5)18)10(3)13(8)15-11(4)17/h7H,1-6H3,(H,15,17)
• InChI Key： VJOLOKILCURQEI-UHFFFAOYSA-N
• SMILES： O=C(C)N(C)C1C(C)=CC(C)=C(C=1C)NC(C)=O

Computed Properties

• Exact Mass: 418.13184
• Monoisotopic Mass: 248.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• PSA: 67.43
• LogP: 2.62590